Cas no 20884-61-1 (4-(propane-2-sulfonyl)benzoic acid)
20884-61-1 structure
Product Name:4-(propane-2-sulfonyl)benzoic acid
CAS No:20884-61-1
MF:C10H12O4S
MW:228.264882087708
MDL:MFCD09928170
CID:1025798
Update Time:2025-04-20
4-(propane-2-sulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Isopropylsulfonyl)benzoic acid
- 4-(propane-2-sulfonyl)-benzoic acid
- 4-propan-2-ylsulfonylbenzoic acid
- 4-Isopropylsulfon-benzoesaeure
- F2158-0852
- p-Isopropylsulfonyl-benzoesaeure
- 4-(propane-2-sulfonyl)benzoic acid
-
- MDL: MFCD09928170
- Inchi: 1S/C10H12O4S/c1-7(2)15(13,14)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
- InChI Key: BOJGIPHAFYLYRH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(C(C)C)(=O)=O
Computed Properties
- Exact Mass: 228.04600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 79.82000
- LogP: 2.64770
4-(propane-2-sulfonyl)benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(propane-2-sulfonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154266-5g |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 5g |
$587 | 2021-06-17 | |
| TRC | I822570-25mg |
4-(Isopropylsulfonyl)benzoic Acid |
20884-61-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822570-50mg |
4-(Isopropylsulfonyl)benzoic Acid |
20884-61-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I822570-250mg |
4-(Isopropylsulfonyl)benzoic Acid |
20884-61-1 | 250mg |
$ 250.00 | 2022-06-04 | ||
| Fluorochem | 211332-250mg |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 250mg |
£102.00 | 2022-03-01 | |
| Fluorochem | 211332-500mg |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 500mg |
£167.00 | 2022-03-01 | |
| Fluorochem | 211332-1g |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 1g |
£295.00 | 2022-03-01 | |
| Fluorochem | 211332-2.5g |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 2.5g |
£536.00 | 2022-03-01 | |
| abcr | AB316572-250 mg |
4-(Propane-2-sulfonyl)benzoic acid; 95% |
20884-61-1 | 250 mg |
€169.50 | 2023-07-19 | ||
| Chemenu | CM154266-5g |
4-(Isopropylsulfonyl)benzoic acid |
20884-61-1 | 95% | 5g |
$854 | 2023-01-09 |
4-(propane-2-sulfonyl)benzoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
20884-61-1 (4-(propane-2-sulfonyl)benzoic acid) Related Products
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- 70793-11-2(4-Phenylmethanesulfonylbenzoic Acid)
- 100059-51-6(4-(Butane-1-sulfonyl)benzoic Acid)
- 21571-66-4(4-(ethanesulfonyl)benzoic Acid)
- 76161-79-0(Benzoic acid, 4-(dodecylsulfonyl)-)
- 72460-80-1(4-(propane-2-sulfinyl)benzoic Acid)
- 20884-63-3(2-(isopropylsulfonyl)benzoic Acid)
- 99186-88-6(4-(Propane-1-sulfonyl)benzoic Acid)
- 1346608-85-2(4-cyclopropanesulfonyl-benzoic acid)
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